3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine
Overview
Description
3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine, also known as BMMP, is a synthetic compound that has been used in a variety of scientific research applications. It is a colorless, water-soluble solid that is synthesized from the reaction of 3-bromo-6-cyclopropylmethoxy-2-methylphenyl bromide and sodium hydroxide. BMMP is an important compound for a variety of scientific research applications due to its unique properties and structure.
Mechanism of Action
The mechanism of action of 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine is not fully understood. It is believed that 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine acts as an intermediate in the synthesis of various organic compounds, including heterocycles, polymers and other organic compounds. It is also believed that 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine may act as a catalyst in the synthesis of various pharmaceuticals and other biologically active compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine are not fully understood. However, it is believed that 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine may have some effects on the body's metabolism and may be involved in the synthesis of various organic compounds. It is also believed that 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine may have some effects on the nervous system, although this has not been conclusively established.
Advantages and Limitations for Lab Experiments
3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine has several advantages for use in laboratory experiments. It is a water-soluble compound, which makes it relatively easy to work with. It is also relatively stable and has a relatively low toxicity. However, 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine is also relatively expensive, which may limit its use in some laboratory experiments.
Future Directions
There are several potential future directions for the use of 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine in scientific research. The use of 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine in the synthesis of pharmaceuticals and other biologically active compounds could be explored further. Additionally, the biochemical and physiological effects of 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine could be investigated further. Additionally, 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine could be used in the synthesis of materials for use in medical and industrial applications. Finally, 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine could be used in the synthesis of other organic compounds, including heterocycles, polymers and other organic compounds.
Scientific Research Applications
3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine has a variety of scientific research applications due to its unique properties. It has been used in the synthesis of a variety of organic compounds, including heterocycles, polymers and other organic compounds. It has also been used in the synthesis of pharmaceuticals and other biologically active compounds. 3-Bromo-6-cyclopropylmethoxy-2-methylphenylamine has also been used in the synthesis of materials for use in medical and industrial applications.
properties
IUPAC Name |
3-bromo-6-(cyclopropylmethoxy)-2-methylaniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14BrNO/c1-7-9(12)4-5-10(11(7)13)14-6-8-2-3-8/h4-5,8H,2-3,6,13H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IGTFRCZRMLWZOL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CC(=C1N)OCC2CC2)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Bromo-6-(cyclopropylmethoxy)-2-methylaniline | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-Cyclopropyl-6-[(thiophen-3-yl)methyl]pyrimidin-4-amine](/img/structure/B1484171.png)
